Cas no 117919-56-9 (2-(Methoxycarbonyl)amino-4-methylpentanoic Acid)

2-(Methoxycarbonyl)amino-4-methylpentanoic acid is a protected amino acid derivative featuring a methoxycarbonyl (Moc) group on the amine functionality and a carboxyl group. This compound is particularly useful in peptide synthesis, where the Moc group serves as a temporary protecting group for the amino moiety, enabling selective deprotection under mild conditions. Its branched alkyl chain enhances solubility in organic solvents, facilitating handling in synthetic applications. The structural features of this derivative make it valuable for constructing modified peptides or as an intermediate in pharmaceutical research. Its stability under standard conditions ensures reliable performance in multi-step organic transformations.

2-(Methoxycarbonyl)amino-4-methylpentanoic Acid structure

117919-56-9 structure

Product Name:2-(Methoxycarbonyl)amino-4-methylpentanoic Acid

CAS No:117919-56-9

MF:C₈H₁₅NO₄

MW:189.209002733231

CID:1207089

PubChem ID:13821105

Update Time:2025-06-08

2-(Methoxycarbonyl)amino-4-methylpentanoic Acid Chemical and Physical Properties

Names and Identifiers

- Leucine, N-(methoxycarbonyl)-
- 2-(methoxycarbonylamino)-4-methylpentanoic acid
- EN300-55409
- Moc-Leu-OH
- 2-[(methoxycarbonyl)amino]-4-methylpentanoic acid
- 117919-56-9
- G31432
- SCHEMBL628967
- AKOS000204186
- Z319610352
- AKOS016905290
- 2-[(methoxycarbonyl)amino]-4-methylpentanoicacid
- CS-0251624
- 2-(Methoxycarbonyl)amino-4-methylpentanoic Acid
- Inchi： 1S/C8H15NO4/c1-5(2)4-6(7(10)11)9-8(12)13-3/h5-6H,4H2,1-3H3,(H,9,12)(H,10,11)
- InChI Key： NPRGOLCTGVFFGS-UHFFFAOYSA-N
- SMILES： OC(C(CC(C)C)NC(=O)OC)=O

Computed Properties

Exact Mass: 189.10010796g/mol
Monoisotopic Mass: 189.10010796g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 5
Complexity: 191
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 75.6Å²

2-(Methoxycarbonyl)amino-4-methylpentanoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B413105-5mg	2-[(Methoxycarbonyl)amino]-4-methylpentanoic Acid	117919-56-9		5mg	$ 50.00	2022-06-07
TRC	B413105-10mg	2-[(Methoxycarbonyl)amino]-4-methylpentanoic Acid	117919-56-9		10mg	$ 65.00	2022-06-07
TRC	B413105-50mg	2-[(Methoxycarbonyl)amino]-4-methylpentanoic Acid	117919-56-9		50mg	$ 95.00	2022-06-07
Enamine	EN300-55409-0.05g	2-[(methoxycarbonyl)amino]-4-methylpentanoic acid	117919-56-9	95.0%	0.05g	$37.0	2025-02-20
Enamine	EN300-55409-0.1g	2-[(methoxycarbonyl)amino]-4-methylpentanoic acid	117919-56-9	95.0%	0.1g	$55.0	2025-02-20
Enamine	EN300-55409-0.25g	2-[(methoxycarbonyl)amino]-4-methylpentanoic acid	117919-56-9	95.0%	0.25g	$79.0	2025-02-20
Enamine	EN300-55409-0.5g	2-[(methoxycarbonyl)amino]-4-methylpentanoic acid	117919-56-9	95.0%	0.5g	$124.0	2025-02-20
Enamine	EN300-55409-1.0g	2-[(methoxycarbonyl)amino]-4-methylpentanoic acid	117919-56-9	95.0%	1.0g	$159.0	2025-02-20
Enamine	EN300-55409-2.5g	2-[(methoxycarbonyl)amino]-4-methylpentanoic acid	117919-56-9	95.0%	2.5g	$314.0	2025-02-20
Enamine	EN300-55409-5.0g	2-[(methoxycarbonyl)amino]-4-methylpentanoic acid	117919-56-9	95.0%	5.0g	$465.0	2025-02-20